Cas no 2092728-18-0 (6-Amino-2-(2-fluoroethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one)

• Product Name: 6-Amino-2-(2-fluoroethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one
• CAS No: 2092728-18-0
• MF: C₁₀H₁₄FN₃O
• MW: 211.236065387726
• CID: 4776185
• Update Time: 2025-06-14

6-Amino-2-(2-fluoroethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-(2-fluoroethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one
• 6-amino-2-(2-fluoroethyl)-5,6,7,8-tetrahydrocinnolin-3-one
• 6-Amino-2-(2-fluoroethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one

• Inchi： 1S/C10H14FN3O/c11-3-4-14-10(15)6-7-5-8(12)1-2-9(7)13-14/h6,8H,1-5,12H2
• InChI Key： JCAWRCRYNHVIIU-UHFFFAOYSA-N
• SMILES： FCCN1C(C=C2C(CCC(C2)N)=N1)=O

Computed Properties

• Exact Mass: 211.11209024 g/mol
• Monoisotopic Mass: 211.11209024 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.7
• Molecular Weight: 211.24

Additional information on 6-Amino-2-(2-fluoroethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one

Comprehensive Overview of 6-Amino-2-(2-fluoroethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one (CAS No. 2092728-18-0)

The compound 6-Amino-2-(2-fluoroethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one (CAS No. 2092728-18-0) is a fluorinated cinnoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. With the increasing demand for novel heterocyclic compounds in drug discovery, this molecule stands out for its fluorinated ethyl moiety and amino-tetrahydrocinnolinone core, which are often associated with enhanced bioavailability and target selectivity. Researchers are particularly interested in its applications as a kinase inhibitor scaffold or GPCR modulator, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the integration of fluorine atoms into bioactive molecules has become a hotspot in medicinal chemistry, driven by their ability to improve metabolic stability and binding affinity. The 2-fluoroethyl group in this compound exemplifies this trend, as it may influence pharmacokinetic properties such as membrane permeability and half-life. Computational studies and QSAR modeling have highlighted the potential of such fluorinated derivatives in overcoming drug resistance, a critical challenge in oncology and infectious disease research. This aligns with frequent search queries like "fluorine in drug design" or "cinnoline-based therapeutics", reflecting the scientific community's focus on innovative chemotypes.

Synthetic routes to 6-Amino-2-(2-fluoroethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one typically involve multi-step protocols starting from functionalized pyrazole or hydrazine precursors. Key steps often include cyclocondensation, N-alkylation with fluoroethylating agents, and selective amination. The compound's chiral center at the 6-position opens avenues for enantioselective synthesis, a topic frequently searched in relation to "asymmetric hydrogenation" and "chiral auxiliaries". Analytical characterization via NMR, HRMS, and X-ray crystallography confirms its structural integrity, while stability studies under varying pH conditions are crucial for formulation development.

Beyond pharmaceutical applications, this compound's tetrahydrocinnolinone skeleton has sparked interest in materials science, particularly in the design of organic semiconductors and fluorescent probes. Its conjugated system and electron-donating amino group make it a candidate for optoelectronic materials, resonating with trending searches on "small molecule OLEDs" and "bioimaging agents". Patent literature reveals growing IP activity around similar structures, emphasizing their cross-disciplinary utility.

Environmental and safety assessments of CAS 2092728-18-0 indicate compliance with standard handling protocols for research chemicals. While not classified as hazardous, proper PPE (personal protective equipment) is recommended during manipulation due to its fine particulate nature. Storage at -20°C under inert atmosphere preserves its stability, as noted in technical datasheets. These precautions address common laboratory safety queries like "chemical storage best practices" and "handling fluorinated compounds".

The commercial availability of 6-Amino-2-(2-fluoroethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one through specialty chemical suppliers has facilitated its adoption in high-throughput screening campaigns. Current pricing trends reflect the compound's niche status, with bulk quantities available under GMP conditions for preclinical studies. This accessibility supports its inclusion in diverse structure-activity relationship (SAR) studies, particularly those investigating heterocyclic bioisosteres—a frequently searched term in medicinal chemistry forums.

Future research directions may explore the compound's utility in PROTAC (Proteolysis Targeting Chimeras) technology or as a covalent inhibitor warhead, given its reactive amino group. Such applications would capitalize on emerging trends in targeted protein degradation, a field generating substantial search traffic among drug discovery professionals. Collaborative studies between academia and industry could further elucidate its potential in addressing unmet medical needs, particularly in CNS disorders where fluorinated small molecules show promise.